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Compound of Interest

Compound Name: 3-Chloro-2-ethoxyaniline

CAS No.: 53689-24-0

Cat. No.: B1612407 Get Quote

Part 1: Executive Summary & Chemical Profile
3-Chloro-2-ethoxyaniline is a halogenated aromatic amine.[1] Its disposal requires strict

adherence to halogenated waste protocols due to the presence of the chlorine atom on the

aromatic ring and the nitrogenous aniline group. Improper disposal poses severe risks to

aquatic ecosystems and can generate toxic chloramines if inadvertently mixed with bleach or

strong oxidizers.

Chemical Identity Verification:

Chemical Name: 3-Chloro-2-ethoxyaniline[2][3][4][5]

CAS Number: 53689-24-0 (Free Base) / 1185303-54-1 (Hydrochloride Salt)

Molecular Formula: C₈H₁₀ClNO

Key Functional Groups: Aryl Chloride (Halogenated), Primary Amine (Basic/Toxic), Ether

(Combustible).

Core Disposal Directive: This substance must NEVER be disposed of down the drain.[6] It must

be segregated into the Halogenated Organic Waste stream.

Part 2: Hazard Basis for Disposal Protocols
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To ensure safety, we must understand the why behind the protocol. The specific hazards of this

molecule dictate the disposal method.[6]

Hazard Class Mechanism of Danger Operational Consequence

Aquatic Toxicity

Chloroanilines are highly toxic

to aquatic life with long-lasting

effects.[6]

Zero-discharge policy. All

aqueous rinses must be

collected, not flushed.

Halogen Content

Combustion of chlorinated

compounds produces

Hydrogen Chloride (HCl) gas

and potential dioxins if not

incinerated at high

temperatures (>1100°C).

Must go to Halogenated

Stream. Do not mix with non-

halogenated solvents to avoid

contaminating cheaper waste

streams.

Incompatibility

Anilines are weak bases and

reducing agents. Reaction with

strong oxidizers (e.g., Nitric

Acid) can be violent.

Segregate from Oxidizers.

Never add to waste containers

holding acidic oxidizers.

Part 3: Waste Segregation Logic (Decision Tree)
Effective disposal starts at the bench. The most common error in laboratory waste

management is the mixing of halogenated and non-halogenated solvents, which exponentially

increases disposal costs and safety risks.
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Figure 1: Decision logic for segregating 3-Chloro-2-ethoxyaniline waste. Note that any liquid

mixture containing this compound defaults to the Halogenated stream.

Part 4: Step-by-Step Disposal Procedure
Phase 1: Collection & Labeling[6]

Select the Correct Container:

Liquids: Use a High-Density Polyethylene (HDPE) or glass container. Ensure the cap has

a chemically resistant liner (PTFE).

Solids: Use a wide-mouth jar or double-bag in heavy-duty polyethylene bags labeled for

hazardous waste.
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Labeling Requirements:

Apply a hazardous waste label immediately upon the first drop of waste entering the

container.

Mandatory Text: "Hazardous Waste - Halogenated Organic."[7]

Constituents: Explicitly list "3-Chloro-2-ethoxyaniline" and the primary solvent (e.g.,

"Dichloromethane" or "Ethanol").

Hazard Checkboxes: Check "Toxic" and "Irritant."

Phase 2: Benchtop Handling
The "Triple Rinse" Rule:

When emptying a stock bottle of 3-Chloro-2-ethoxyaniline, triple rinse the bottle with a

compatible solvent (e.g., ethanol or acetone).

Crucial Step: Pour these rinsates into the Halogenated Waste container, not down the

sink.

Deface the label of the empty stock bottle and dispose of the bottle as solid hazardous

waste (glass) or according to local glass recycling rules only if certified clean (check local

EHS rules).

Spill Prevention:

Always use secondary containment (a tray) when transferring liquid waste to the carboy.

Phase 3: Storage & Handoff[8]
Cap Management: Keep the waste container tightly capped when not actively adding waste.

[7] This prevents the escape of volatile vapors and inhalation hazards.[1][8]

Time Limits: Do not store waste in the satellite accumulation area (the lab) for more than 90

days (standard US RCRA limit) or 6 months (typical EU standard), depending on jurisdiction.

Request Pickup: Contact your EHS department or licensed waste contractor for pickup.
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Part 5: Emergency Spill Response (Disposal Context)
If a spill occurs, the cleanup materials become hazardous waste.

Evacuate & Ventilate: If the spill is large (>100mL) or outside a fume hood, evacuate the

area.

PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

Absorb: Use an inert absorbent material (vermiculite, sand, or commercial spill pads). Do not

use paper towels for large quantities as they are combustible.

Collect: Scoop the contaminated absorbent into a heavy-duty plastic bag or wide-mouth jar.

Label: Label this container as "Debris from 3-Chloro-2-ethoxyaniline Spill - Toxic."

Part 6: Professional Destruction Method (End-of-Life)
As a researcher, your responsibility ends at the waste pickup, but understanding the

downstream process validates the need for segregation.

Method: High-Temperature Incineration

Process: The waste is injected into a rotary kiln incinerator operating above 1100°C.

Chemistry: The organic carbon skeleton is oxidized to CO₂. The nitrogen forms N₂ or NOx

(scrubbed).

The Chlorine Factor: The chlorine atom is converted into Hydrogen Chloride (HCl) gas.

Scrubbing: The incinerator exhaust passes through an alkaline scrubber (sodium hydroxide

spray) to neutralize the HCl, preventing acid rain formation.

Why Segregation Matters: If you put this chlorinated waste into a non-halogenated fuel

blending stream (used for cement kilns), the facility may not have the acid scrubbers

required to handle the HCl, leading to regulatory violations and equipment corrosion.
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Figure 2: The "Cradle-to-Grave" lifecycle of chlorinated aniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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